Cas no 1426309-49-0 (1-(2,2-difluorocyclopropyl)methanamine hydrochloride)

• Product Name: 1-(2,2-difluorocyclopropyl)methanamine hydrochloride
• CAS No: 1426309-49-0
• MF: C₄H₈ClF₂N
• MW: 143.562827110291
• MDL: MFCD26407844
• CID: 4598761
• PubChem ID: 75480932
• Update Time: 2025-07-14

1-(2,2-difluorocyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclopropyl)methanamine hydrochloride
• [(2,2-difluorocyclopropyl)methyl]amine hydrochloride
• (2,2-difluorocyclopropyl)methanamine hcl
• C-(2,2-Difluoro-cyclopropyl)-methylamine hydrochloride
• 1-(2,2-difluorocyclopropyl)methanamine hydrochloride

• MDL： MFCD26407844
• Inchi： 1S/C4H7F2N.ClH/c5-4(6)1-3(4)2-7;/h3H,1-2,7H2;1H
• InChI Key： GARPJFLMDNRCJS-UHFFFAOYSA-N
• SMILES： C(C1CC1(F)F)N.[H]Cl

Computed Properties

• Exact Mass: 143.031
• Monoisotopic Mass: 143.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Additional information on 1-(2,2-difluorocyclopropyl)methanamine hydrochloride

Introduction to 1-(2,2-difluorocyclopropyl)methanamine hydrochloride (CAS No. 1426309-49-0)

1-(2,2-difluorocyclopropyl)methanamine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1426309-49-0, belongs to a class of molecules characterized by its unique structural features, which include a difluorocyclopropyl moiety and an amine functional group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The difluorocyclopropyl group is particularly noteworthy due to its ability to influence the electronic and steric properties of the molecule. This structural motif has been increasingly explored in drug design due to its potential to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, there has been a growing interest in incorporating fluorinated heterocycles into pharmaceutical candidates, as fluorine atoms can significantly alter the pharmacological properties of a molecule, including its bioavailability and efficacy.

1-(2,2-difluorocyclopropyl)methanamine hydrochloride serves as a versatile building block in synthetic chemistry, enabling the construction of more complex scaffolds for drug discovery. Its amine functionality provides a site for further derivatization, allowing chemists to explore diverse chemical space. This compound has been utilized in the development of novel therapeutic agents targeting various diseases, including oncology and infectious disorders. The incorporation of the difluorocyclopropyl group into these molecules often enhances their binding interactions with biological targets, leading to improved pharmacological activity.

Recent studies have highlighted the significance of 1-(2,2-difluorocyclopropyl)methanamine hydrochloride in the design of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in cancer and inflammatory diseases. By modifying the structure of kinase inhibitors with fluorinated cyclopropyl groups, researchers have been able to develop more potent and selective inhibitors. For instance, derivatives of this compound have shown promising activity against specific kinases by improving their binding affinity and reducing off-target effects.

The synthesis of 1-(2,2-difluorocyclopropyl)methanamine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the desired framework efficiently. The hydrochloride salt form is particularly useful in pharmaceutical applications due to its enhanced solubility in water-based solvents, which facilitates formulation development for drug delivery systems.

In addition to its applications in drug discovery, 1-(2,2-difluorocyclopropyl)methanamine hydrochloride has been investigated for its potential role in materials science. Fluorinated compounds are known for their unique properties, such as low friction coefficients and high thermal stability, making them valuable in coatings and lubricants. While this application is less explored compared to pharmaceuticals, the structural versatility of this compound suggests broad utility across multiple scientific domains.

The growing body of research on 1-(2,2-difluorocyclopropyl)methanamine hydrochloride underscores its importance as a key intermediate in modern chemistry. As computational methods and synthetic technologies continue to advance, the exploration of novel fluorinated compounds like this one will likely expand further. Future studies may focus on understanding the mechanistic aspects of how fluorine substitution affects molecular interactions at the atomic level, providing deeper insights into structure-activity relationships.

From a regulatory perspective, 1-(2,2-difluorocyclopropyl)methanamine hydrochloride must be handled with appropriate safety measures due to its chemical reactivity. While it does not fall under any hazardous or controlled substance classifications at present, standard laboratory protocols for organic compounds should be followed during handling and storage. This ensures worker safety and maintains the integrity of experimental results.

In conclusion,1-(2,2-difluorocyclopropyl)methanamine hydrochloride (CAS No. 1426309-49-0) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable tool for developing innovative therapeutics targeting various diseases. As research progresses，the applications of this compound are expected to grow，driven by advancements in synthetic chemistry and computational biology.